N-[(1-hydroxycycloheptyl)methyl]-1,5-dimethylpyrrole-2-carboxamide

• IUPAC Name: N-[(1-hydroxycycloheptyl)methyl]-1,5-dimethylpyrrole-2-carboxamide
• InChI: InChI=1S/C15H24N2O2/c1-12-7-8-13(17(12)2)14(18)16-11-15(19)9-5-3-4-6-10-15/h7-8,19H,3-6,9-11H2,1-2H3,(H,16,18)
• InChI Key: DOVQKVKSOIPYHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)C(=O)NCC2(CCCCCC2)O
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

N-[(1-hydroxycycloheptyl)methyl]-1,5-dimethylpyrrole-2-carboxamide (referred to as HCMDC) is a synthetic compound that has been extensively researched for its potential therapeutic applications. HCMDC is a pyrrole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of HCMDC is not fully understood. However, it has been suggested that HCMDC exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. HCMDC has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase.
Biochemical and Physiological Effects:
HCMDC has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and antidiabetic effects. HCMDC has also been shown to induce apoptosis in cancer cells and reduce the growth of tumors. In Alzheimer's disease, HCMDC has been shown to reduce oxidative stress and inflammation, leading to neuroprotection. Additionally, HCMDC has been shown to reduce blood glucose levels in diabetic animals by increasing insulin sensitivity.

Advantages and Limitations for Lab Experiments

HCMDC has several advantages for lab experiments, including its synthetic accessibility and its potential therapeutic applications in various diseases. However, HCMDC has some limitations, including its poor solubility in water, which may limit its bioavailability, and its potential toxicity at high doses.

Future Directions

There are several future directions for the research of HCMDC. One direction is to investigate the potential therapeutic applications of HCMDC in other diseases, such as cardiovascular disease and inflammatory diseases. Another direction is to optimize the synthesis method of HCMDC to improve its bioavailability and reduce its toxicity. Additionally, further studies are needed to elucidate the mechanism of action of HCMDC and to identify its molecular targets.

Synthesis Methods

HCMDC has been synthesized using various methods, including the reaction of 1,5-dimethyl-2-pyrrolecarboxylic acid with cycloheptylmethyl alcohol in the presence of a coupling reagent. Another method involves the reaction of 1,5-dimethyl-2-pyrrolecarboxylic acid with cycloheptylmethylamine in the presence of a coupling reagent. The final product is obtained by purification through column chromatography.

Scientific Research Applications

HCMDC has been extensively researched for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. HCMDC has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. HCMDC has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in Alzheimer's disease. Additionally, HCMDC has been shown to have hypoglycemic effects by reducing blood glucose levels in diabetic animals.